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Compound of Interest

Compound Name: Rediocide A

Cat. No.: B15592781

Introduction

Rediocide A is a natural product isolated from Traditional Chinese Medicine that has
demonstrated promising potential as an immune checkpoint inhibitor.[1][2] Research has
identified its role in overcoming the immuno-resistance of non-small cell lung cancer (NSCLC)
cells to Natural Killer (NK) cell-mediated cytotoxicity.[1] These application notes provide
detailed protocols for utilizing Rediocide A to study its effects on cancer cells in vitro, focusing
on its mechanism of action related to the TIGIT/CD155 immune checkpoint axis.

Mechanism of Action: TIGIT/CD155 Signaling
Pathway

Rediocide A has been shown to enhance NK cell tumoricidal activity by down-regulating the
expression of CD155 (also known as the Poliovirus Receptor, PVR) on the surface of cancer
cells.[1][2] CD155 is a ligand for the inhibitory receptor TIGIT (T cell immunoreceptor with Ig
and ITIM domains) found on NK cells and T cells. The binding of CD155 to TIGIT transmits an
inhibitory signal, suppressing the cytotoxic function of the immune cell. By reducing CD155
expression on tumor cells, Rediocide A effectively blocks this inhibitory signal, thereby
“releasing the brakes" on NK cells and enhancing their ability to recognize and kill cancer cells.

[1]
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1. Seed & Treat Cells 1. Cell Lysis &
with Rediocide A Protein Quantification (BCA)
2. Harvest Cells 2. Sample Preparation
(including supernatant) (Laemmli Buffer + Heat)

:

3. Wash with cold PBS

:

3. SDS-PAGE
(Protein Separation)

4. Resuspend in 1X 4. Protein Transfer
Annexin Binding Buffer (Gel to PVDF Membrane)
5. Add Annexin V-FITC 5. Blocking

and Propidium lodide (PI) (5% Milk or BSA)

6. Incubate 15 min 6. Primary Antibody Incubation

in the dark (e.g., anti-CD155) o/n at 4°C
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7. Add Binding Buffer
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8. Analyze by 8. Detection
Flow Cytometry (ECL Substrate & Imaging)

7. Secondary Antibody Incubation
(HRP-conjugated)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592781#cell-culture-protocols-using-rediocide-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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